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Compound of Interest

Compound Name:
2,2,2-Trifluoroethyl

trichloromethanesulfonate

Cat. No.: B1293860 Get Quote

<An In-depth Technical Guide to 2,2,2-Trifluoroethyl trichloromethanesulfonate

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the Trifluoroethyl
Moiety
The introduction of fluorine-containing functional groups into organic molecules is a

cornerstone of modern drug discovery and materials science. The trifluoroethyl group (-

CH2CF3), in particular, can dramatically alter the physicochemical properties of a parent

molecule. Its strong electron-withdrawing nature and lipophilicity can enhance metabolic

stability, improve bioavailability, and modify receptor binding affinities. 2,2,2-Trifluoroethyl
trichloromethanesulfonate has emerged as a key reagent for efficiently introducing this

valuable moiety.[1] This guide will explore the fundamental chemistry of this compound and

provide practical insights into its application.

Physicochemical Properties and Structural Data
A thorough understanding of a reagent's physical and chemical properties is paramount for its

effective and safe use in the laboratory.

Table 1: Physicochemical Properties of 2,2,2-Trifluoroethyl trichloromethanesulfonate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1293860?utm_src=pdf-interest
https://www.benchchem.com/product/b1293860?utm_src=pdf-body
https://www.benchchem.com/product/b1293860?utm_src=pdf-body
https://www.benchchem.com/product/b1293860?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/the-trifluoroethylating-powerhouse-applications-of-2-2-2-trifluoroethyl-triflate-kr
https://www.benchchem.com/product/b1293860?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293860?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 6226-25-1 [2][3][4]

Molecular Formula C3H2F6O3S [2][4][5]

Molecular Weight 232.10 g/mol [4][5]

Appearance Colorless liquid [2]

Density 1.611 g/mL at 25 °C

Boiling Point 89-92 °C @ 740 mmHg [3]

Refractive Index n20/D 1.306

Solubility

Slightly soluble in water.

Soluble in polar aprotic

solvents (e.g., acetone,

acetonitrile, DMF).

[6][7]

SMILES
C(C(F)(F)F)OS(=O)(=O)C(F)

(F)F
[5]

InChIKey
RTMMSCJWQYWMNK-

UHFFFAOYSA-N
[2][5]

Synthesis of 2,2,2-Trifluoroethyl
trichloromethanesulfonate
The preparation of 2,2,2-Trifluoroethyl trichloromethanesulfonate typically involves the

reaction of a sulfonyl chloride with 2,2,2-trifluoroethanol.[8] A common and effective method

utilizes trichloromethanesulfonyl chloride.

Conceptual Synthesis Workflow
The synthesis relies on the nucleophilic attack of the hydroxyl group of 2,2,2-trifluoroethanol on

the electrophilic sulfur atom of trichloromethanesulfonyl chloride. The presence of a non-

nucleophilic base is crucial to neutralize the hydrochloric acid byproduct, driving the reaction to

completion.
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Caption: General workflow for the synthesis of 2,2,2-Trifluoroethyl
trichloromethanesulfonate.

Detailed Experimental Protocol
This protocol is adapted from established procedures for the synthesis of similar sulfonated

esters.[9]

Materials:

2,2,2-Trifluoroethanol (TFE)

Trichloromethanesulfonyl chloride

Triethylamine (TEA)

Dichloromethane (DCM), anhydrous

1 M Hydrochloric acid, cold

Saturated sodium bicarbonate solution, cold

Brine, cold

Anhydrous magnesium sulfate or sodium sulfate

Procedure:

To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer,

thermometer, and a nitrogen inlet, add 2,2,2-trifluoroethanol (1.0 eq) and anhydrous

dichloromethane.

Cool the solution to -10 °C in an ice-salt bath.

Add triethylamine (1.5 eq) to the cooled solution.

Slowly add trichloromethanesulfonyl chloride (1.1 eq) dropwise via a syringe or dropping

funnel, ensuring the internal temperature is maintained between -10 °C and 0 °C.
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After the addition is complete, allow the reaction mixture to stir at 0-5 °C for an additional 30

minutes.

Pour the reaction mixture into ice-cold water.

Separate the organic layer. Wash the organic layer sequentially with cold 1 M HCl, cold

saturated sodium bicarbonate solution, and cold brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield the crude product.

Purify the crude product by vacuum distillation to obtain pure 2,2,2-trifluoroethyl
trichloromethanesulfonate.

Reactivity and Mechanistic Considerations
The synthetic utility of 2,2,2-Trifluoroethyl trichloromethanesulfonate stems from the

excellent leaving group ability of the trichloromethanesulfonate anion. This makes the

trifluoroethyl group susceptible to nucleophilic attack.

The Trichloromethanesulfonate Leaving Group
The trichloromethanesulfonate group is a superb leaving group due to the inductive effect of

the three chlorine atoms, which stabilizes the resulting anion. This high reactivity allows for

efficient nucleophilic substitution reactions under mild conditions.

Nucleophilic Substitution Reactions
2,2,2-Trifluoroethyl trichloromethanesulfonate is a potent trifluoroethylating agent.[4][6] It

readily reacts with a wide range of nucleophiles, including amines, alcohols, thiols, and

carbanions, to introduce the 2,2,2-trifluoroethyl group.[10]

2,2,2-Trifluoroethyl
trichloromethanesulfonate CF3CH2-O-SO2CCl3

Trifluoroethylated Product CF3CH2-Nu

Trichloromethanesulfonate
Anion ([Cl3CSO3]-)

Leaving Group Departure
Nucleophile (Nu:) SN2 Attack
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Click to download full resolution via product page

Caption: Generalized SN2 reaction mechanism for trifluoroethylation.

Applications in Drug Development and Organic
Synthesis
The unique properties conferred by the trifluoroethyl group make 2,2,2-Trifluoroethyl
trichloromethanesulfonate an invaluable tool in medicinal chemistry and agrochemical

research.

Pharmaceutical Development: Incorporation of the trifluoroethyl moiety can enhance the

metabolic stability and bioavailability of drug candidates.[1][11] This reagent is instrumental

in the synthesis of fluorinated amino acids and other complex pharmaceutical intermediates.

[1][4][6]

Agrochemicals: Similar to pharmaceuticals, the introduction of fluorine can improve the

efficacy and environmental persistence of pesticides and herbicides.[11]

Materials Science: It is used in the development of advanced materials, such as fluorinated

polymers and coatings, which exhibit superior chemical resistance and thermal stability.[11]

Electrolyte Component: Recent research has explored its use as a component in electrolytes

for high-voltage lithium-ion batteries, contributing to the formation of a stable solid electrolyte

interphase (SEI).[12]

Safety, Handling, and Storage
2,2,2-Trifluoroethyl trichloromethanesulfonate is a reactive and hazardous chemical that

must be handled with appropriate safety precautions.

Table 2: Hazard and Safety Information
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Hazard Statement Precautionary Statement Source

H301: Toxic if swallowed.
P260: Do not breathe

mist/vapors/spray.
[13]

H314: Causes severe skin

burns and eye damage.

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

[13]

H330: Fatal if inhaled.

P303+P361+P353: IF ON

SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with

water/shower.

[13]

P304+P340+P310: IF

INHALED: Remove person to

fresh air and keep comfortable

for breathing. Immediately call

a POISON CENTER/doctor.

[14]

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[14]

Handling:

Use only in a well-ventilated area, preferably in a chemical fume hood.[13]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[13]

Avoid contact with skin, eyes, and clothing.[13]

Keep away from heat, sparks, and open flames.[15]
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Storage:

Store in a cool, dry, and well-ventilated area.

Keep the container tightly closed.[15]

Store away from incompatible materials such as strong oxidizing agents and strong acids.

[13]

Recommended storage temperature is 2-8°C.

Conclusion
2,2,2-Trifluoroethyl trichloromethanesulfonate is a powerful and versatile reagent for the

introduction of the trifluoroethyl group into organic molecules. Its high reactivity, driven by the

excellent leaving group ability of the trichloromethanesulfonate anion, makes it a valuable tool

in drug discovery, agrochemical synthesis, and materials science. A thorough understanding of

its properties, synthesis, and handling procedures is essential for its safe and effective

application in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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